Cas no 81167-92-2 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide)
![Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide structure](https://www.kuujia.com/scimg/cas/81167-92-2x500.png)
81167-92-2 structure
Product name:Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
- 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxidopyridin-1-ium
- 81167-92-2
- SCHEMBL11184847
- 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxido-pyridin-1-ium
- IXKHLJOESYNBCG-UHFFFAOYSA-N
- 2-(2,5-Dimethyl-phenylmethanesulfinyl)-3-methyl-pyridine, 1-oxide
- DTXSID10333396
- 2-[(2,5-Dimethylphenyl)methylsulfinyl]-3-methylpyridine 1-oxide
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- Inchi: InChI=1S/C15H17NO2S/c1-11-6-7-12(2)14(9-11)10-19(18)15-13(3)5-4-8-16(15)17/h4-9H,10H2,1-3H3
- InChI Key: IXKHLJOESYNBCG-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)C)CS(=O)C2=C(C=CC=[N+]2[O-])C
Computed Properties
- Exact Mass: 275.09799996g/mol
- Monoisotopic Mass: 275.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.7Ų
Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide Related Literature
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1. Book reviews
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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